Cas no 7198-11-0 (1-C-(7-{[4-O-acetyl-2,6-dideoxy-3-O-(2,6-dideoxy-4-O-methylhexopyranosyl)hexopyranosyl]oxy}-3-{[2,6-dideoxy-3-O-(2,6-dideoxyhexopyranosyl)hexopyranosyl]oxy}-5,10-dihydroxy-6-methyl-4-oxo-1,2,3,4-tetrahydroanthracen-2-yl)-5-deoxy-1-O-methylpent-2-ulose)

• Product name: 1-C-(7-{[4-O-acetyl-2,6-dideoxy-3-O-(2,6-dideoxy-4-O-methylhexopyranosyl)hexopyranosyl]oxy}-3-{[2,6-dideoxy-3-O-(2,6-dideoxyhexopyranosyl)hexopyranosyl]oxy}-5,10-dihydroxy-6-methyl-4-oxo-1,2,3,4-tetrahydroanthracen-2-yl)-5-deoxy-1-O-methylpent-2-ulose
• CAS No: 7198-11-0
• MF: C₄₈H₆₈O₂₂
• MW: 997.040320000001
• CID: 1751565
• PubChem ID: 201978

1-C-(7-{[4-O-acetyl-2,6-dideoxy-3-O-(2,6-dideoxy-4-O-methylhexopyranosyl)hexopyranosyl]oxy}-3-{[2,6-dideoxy-3-O-(2,6-dideoxyhexopyranosyl)hexopyranosyl]oxy}-5,10-dihydroxy-6-methyl-4-oxo-1,2,3,4-tetrahydroanthracen-2-yl)-5-deoxy-1-O-methylpent-2-ulose Chemical and Physical Properties

Names and Identifiers

• 1-C-(7-{[4-O-acetyl-2,6-dideoxy-3-O-(2,6-dideoxy-4-O-methylhexopyranosyl)hexopyranosyl]oxy}-3-{[2,6-dideoxy-3-O-(2,6-dideoxyhexopyranosyl)hexopyranosyl]oxy}-5,10-dihydroxy-6-methyl-4-oxo-1,2,3,4-tetrahydroanthracen-2-yl)-5-deoxy-1-O-methylpent-2-ulose
• [6-[[7-(3,4-dihydroxy-1-methoxy-2-oxopentyl)-6-[4-(4,5-dihydroxy-6-methyloxan-2-yl)oxy-5-hydroxy-6-methyloxan-2-yl]oxy-4,10-dihydroxy-3-methyl-5-oxo-7,8-dihydro-6H-anthracen-2-yl]oxy]-4-(4-hydroxy-5-m
• 1-C-(7-{[4-O-acetyl-2,6-dideoxy-3-O-(2,6-dideoxy-4-O-methylhexopyranosyl)hexopyranosyl]oxy}-3-{[2,6-dideoxy-3-O-(2,6-dideoxyh
• 1-C-(7-{[4-O-acetyl-2,6-dideoxy-3-O-(2,6-dideoxy-4-O-methylhexopyranosyl)hexopyranosyl]oxy}-3-{[2,6-dideoxy-3-O-(2,6-dideoxyhexopyranosyl)hexopyranosyl]oxy}-5,10-dihydroxy-6-methyl-4-oxo-1,2,3,4-tetra
• 7-Methylolivomycin D
• Chromomycin A4
• 7198-11-0

• Inchi： InChI=1S/C48H68O22/c1-17-29(67-34-16-31(46(22(6)65-34)66-23(7)50)69-33-14-28(52)45(60-8)21(5)64-33)12-25-10-24-11-26(47(61-9)44(59)39(54)18(2)49)48(43(58)37(24)42(57)36(25)38(17)53)70-35-15-30(41(56)20(4)63-35)68-32-13-27(51)40(55)19(3)62-32/h10,12,18-22,26-28,30-35,39-41,45-49,51-57H,11,13-16H2,1-9H3
• InChI Key： GFNBGDMLFDVPCB-UHFFFAOYSA-N
• SMILES： COC(C1Cc2cc3cc(OC4CC(OC5CC(O)C(OC)C(C)O5)C(OC(C)=O)C(C)O4)c(C)c(O)c3c(O)c2C(=O)C1OC1CC(OC2CC(O)C(O)C(C)O2)C(O)C(C)O1)C(=O)C(O)C(C)O

Computed Properties

• Exact Mass: 996.42022379g/mol
• Monoisotopic Mass: 996.42022379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 70
• Rotatable Bond Count: 16
• Complexity: 1760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 21
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.908000000000001
• Topological Polar Surface Area: 315Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes